Sodium indigo sulfonate
Overview
Description
Sodium indigo sulfonate, also known as Indigo carmine or 5,5′-indigodisulfonic acid sodium salt, is an organic salt derived from indigo by aromatic sulfonation . It is soluble in water and is approved for use as a food colorant in the United States and European Union to produce a blue color . It is also used as a pH indicator and as a diagnostic dye during surgical procedures .
Synthesis Analysis
The synthesis of Sodium indigo sulfonate involves microbial and enzymatic activities . A pair of characteristic redox peaks of leuco-indigo was observed in a supernatant of the fermenting dye suspension . Acetaldehyde was supposed to be the electron donor and acceptor of the catalytic reactions .Molecular Structure Analysis
The empirical formula of Sodium indigo sulfonate is C16H8N2Na2O8S2 . Its molecular weight is 466.35 . The structure of Sodium indigo sulfonate can be found in various chemical databases .Chemical Reactions Analysis
The indigo/leuco-indigo redox couple mediated two-way microbially catalyzed oxidation and reduction in a sediment-rich suspension of the fermenting suspension . Acetaldehyde was supposed to be the electron donor and acceptor of the catalytic reactions .Physical And Chemical Properties Analysis
Sodium indigo sulfonate is a purple solid . It has a molar mass of 466.36 g/mol . It is soluble in water at a concentration of 10 g/L at 25 °C .Scientific Research Applications
Biomaterials
Sodium Indigo Sulfonate, as a sulfonated molecule, has been found to enhance biomaterial properties . Sulfonation, a chemical modification process introducing sulfonic acid groups, has been shown to have unique advantages in the field of biomaterials . It has been used in the creation of hydrogels, scaffolds, and nanoparticles .
Drug Delivery
Indigo carmine, a salt form of Sodium Indigo Sulfonate, is used in clinical medicine to determine patency of the urinary collecting system, and to assist in specific surgical procedures such as cystourethroscopy . In 2022, the FDA approved the intravenous use of indigotindisulfonate sodium to aid in visualizing ureter integrity in cystoscopic assessments .
Tissue Engineering
Sulfonated molecules, including Sodium Indigo Sulfonate, play a role in tissue engineering challenges . They have been shown to impact cellular responses, including adhesion, proliferation, and differentiation .
Regenerative Medicine
Sulfonated biomaterials, such as Sodium Indigo Sulfonate, have a role in regenerative medicine . They have been used in the development of new therapies and treatments .
Cellular Responses
Sodium Indigo Sulfonate has been shown to impact cellular responses, including adhesion, proliferation, and differentiation . This makes it useful in various biological and medical research applications .
Nanoparticles
Sodium Indigo Sulfonate has been used in the creation of nanoparticles . These nanoparticles have various applications in scientific research and industry .
Hydrogels
Sodium Indigo Sulfonate has been used in the creation of hydrogels . These hydrogels have various applications in scientific research and industry .
Scaffolds
Sodium Indigo Sulfonate has been used in the creation of scaffolds . These scaffolds have various applications in scientific research and industry .
Safety and Hazards
Mechanism of Action
Target of Action
Sodium indigo sulfonate, also known as indigotindisulfonate sodium or indigo carmine , is primarily used in clinical medicine to determine the patency of the urinary collecting system . Its main application is localizing and visualizing ureteral orifices during cystoscopy and ureteral catheterization procedures .
Mode of Action
The compound is administered intravenously, and its blue color is detectable at the ureteral orifices approximately 4-9 minutes after administration . This enables easier visualization for accuracy during medical procedures . Although initially acknowledged as pharmacologically inert, its use has been associated with cardiovascular effects .
Pharmacokinetics
Sodium indigo sulfonate is excreted largely by the kidneys, retaining its blue color during passage through the body . Elimination of the dye begins soon after injection, appearing in the urine within 10 minutes in average cases . The biological half-life is 4 to 5 minutes following intravenous injection .
Action Environment
The action, efficacy, and stability of sodium indigo sulfonate can be influenced by various environmental factors. For instance, the compound’s action may interfere with light absorption and pulse oximetric methods . .
properties
IUPAC Name |
sodium;3-hydroxy-2-(3-oxoindol-2-yl)-1H-indole-5-sulfonate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N2O5S.Na/c19-15-9-3-1-2-4-11(9)17-13(15)14-16(20)10-7-8(24(21,22)23)5-6-12(10)18-14;/h1-7,18,20H,(H,21,22,23);/q;+1/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLCACJFXVQGNOU-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=N2)C3=C(C4=C(N3)C=CC(=C4)S(=O)(=O)[O-])O.[Na+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9N2NaO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50181838 | |
Record name | Sodium indigo sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50181838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium indigo sulfonate | |
CAS RN |
27414-69-3 | |
Record name | Sodium indigo sulfonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027414693 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium indigo sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50181838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | SODIUM INDIGO SULFONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/91197VC7OT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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